N-[(4-chlorophenyl)methyl]-N'-[(E)-thiophen-2-ylmethylideneamino]oxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N'-[(E)-thiophen-2-ylmethylideneamino]oxamide
• InChI: InChI=1S/C14H12ClN3O2S/c15-11-5-3-10(4-6-11)8-16-13(19)14(20)18-17-9-12-2-1-7-21-12/h1-7,9H,8H2,(H,16,19)(H,18,20)/b17-9+
• InChI Key: ORDLWONOVUGCMI-RQZCQDPDSA-N
• Canonical SMILES: C1=CSC(=C1)C=NNC(=O)C(=O)NCC2=CC=C(C=C2)Cl
• Isomeric SMILES: C1=CSC(=C1)/C=N/NC(=O)C(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C14H12ClN3O2S
• Molecular Weight: 321.8 g/mol

Description

N-[(4-chlorophenyl)methyl]-N’-[(E)-thiophen-2-ylmethylideneamino]oxamide is an organic compound that features a chlorophenyl group, a thiophene ring, and an oxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-chlorophenyl)methyl]-N’-[(E)-thiophen-2-ylmethylideneamino]oxamide typically involves the reaction of 4-chlorobenzylamine with thiophene-2-carbaldehyde in the presence of an appropriate catalyst. The reaction proceeds through a condensation mechanism, forming the imine intermediate, which is subsequently reacted with oxalyl chloride to yield the final oxamide product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[(4-chlorophenyl)methyl]-N’-[(E)-thiophen-2-ylmethylideneamino]oxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The imine group can be reduced to form the corresponding amine.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are often employed.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted chlorophenyl derivatives.

Scientific Research Applications

N-[(4-chlorophenyl)methyl]-N’-[(E)-thiophen-2-ylmethylideneamino]oxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[(4-chlorophenyl)methyl]-N’-[(E)-thiophen-2-ylmethylideneamino]oxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(4-chlorophenyl)methyl]-N’-(2,3-dichlorophenyl)oxamide
• N-[(4-chlorophenyl)methyl]-N’-(2-thiophenyl)oxamide

Uniqueness

N-[(4-chlorophenyl)methyl]-N’-[(E)-thiophen-2-ylmethylideneamino]oxamide is unique due to the presence of both the chlorophenyl and thiophene groups, which confer distinct chemical and biological properties